N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide
• InChI: InChI=1S/C23H22N2O3/c1-3-28-21-14-7-6-13-20(21)25-23(27)18-11-4-5-12-19(18)24-22(26)17-10-8-9-16(2)15-17/h4-15H,3H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: YKXGRNGCFOENAA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=CC=C2NC(=O)C3=CC=CC(=C3)C
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol

Description

N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide, also known as EMA401, is a small molecule drug that has been developed as a potential treatment for chronic pain. It works by blocking the activity of a protein called the angiotensin II type 2 receptor, which is involved in the transmission of pain signals in the nervous system. In

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide involves blocking the activity of the angiotensin II type 2 receptor, which is expressed in sensory neurons and plays a key role in the transmission of pain signals. By blocking this receptor, N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide reduces the sensitivity of these neurons to painful stimuli, thereby reducing pain sensations.
Biochemical and Physiological Effects
N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide has been shown to have several biochemical and physiological effects in preclinical models. These include reducing the activity of pain-related genes in sensory neurons, reducing the release of pain-related neurotransmitters in the spinal cord, and reducing the activation of glial cells that contribute to pain sensitization. N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide has also been shown to have anti-inflammatory effects, which may contribute to its efficacy in models of inflammatory pain.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide has several advantages for use in lab experiments. It is a small molecule drug that is easy to synthesize and purify, and it has a well-defined mechanism of action that can be studied in detail. N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide also has good bioavailability and can be administered orally, which makes it easy to use in animal models. However, there are also some limitations to using N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide in lab experiments. For example, it may not be effective in all types of chronic pain, and its efficacy may vary depending on the specific pain model being used.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide. One area of interest is in understanding the long-term effects of N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide treatment, including the potential for tolerance and withdrawal. Another area of interest is in understanding the potential for combination therapy with other pain medications, such as opioids. Finally, there is interest in exploring the potential for N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide as a treatment for other conditions, such as anxiety and depression, which are often comorbid with chronic pain.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide has been extensively studied in preclinical models of chronic pain, including models of neuropathic pain, inflammatory pain, and cancer pain. These studies have shown that N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide is effective at reducing pain behaviors in these models, and that it does so without causing significant side effects or tolerance. N-(2-ethoxyphenyl)-2-[(3-methylbenzoyl)amino]benzamide has also been tested in clinical trials for the treatment of neuropathic pain, with promising results.